![molecular formula C14H19ClN2O B3285048 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone CAS No. 796067-49-7](/img/structure/B3285048.png)
2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone
Overview
Description
2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone, also known as Ketamine or Ketalar, is a well-known anesthetic agent used for both human and veterinary medicine. It was first synthesized in 1962 by Calvin Stevens, and since then, it has been widely used in clinical settings due to its unique pharmacological properties.
Scientific Research Applications
2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone has been extensively studied for its potential therapeutic applications. It has been found to be effective in treating depression, anxiety, and post-traumatic stress disorder (PTSD) in humans. In animal studies, 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone has been shown to have neuroprotective effects, and it has been used to study the mechanisms of depression and addiction.
Mechanism of Action
2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone works by blocking the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of pain, mood, and cognition. This blockade leads to an increase in glutamate release, which in turn activates the AMPA receptor, leading to increased synaptic plasticity and the formation of new neural connections. This mechanism of action is thought to be responsible for 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone's antidepressant and analgesic effects.
Biochemical and Physiological Effects:
2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone has a number of biochemical and physiological effects. It increases heart rate and blood pressure, and it can cause respiratory depression at high doses. It also has the potential to cause hallucinations and dissociation. In addition, 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone has several advantages for use in lab experiments. It has a rapid onset of action and a short duration of effect, which allows for precise control of the experimental conditions. It also has a wide therapeutic index, meaning that it can be used at a range of doses without causing significant toxicity. However, 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone has some limitations, including its potential to cause respiratory depression and its psychoactive effects, which may confound experimental results.
Future Directions
2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone has shown promise as a potential treatment for a variety of conditions, including depression, anxiety, and PTSD. Future research should focus on identifying the optimal dosing and administration regimen for these conditions, as well as exploring the potential for 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone to treat other neurological and psychiatric disorders. In addition, there is a need for further research into the mechanisms of action of 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone, as well as its potential long-term effects on brain function and development.
Conclusion:
In conclusion, 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone is a well-known anesthetic agent with a unique pharmacological profile. It has been extensively studied for its potential therapeutic applications, and its mechanism of action has been the subject of much research. While 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone has several advantages for use in lab experiments, it also has some limitations that must be taken into account. Future research should focus on identifying the optimal dosing and administration regimen for 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone, as well as exploring its potential for treating a range of neurological and psychiatric disorders.
properties
IUPAC Name |
2-chloro-1-[4-[(3-methylphenyl)methyl]piperazin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O/c1-12-3-2-4-13(9-12)11-16-5-7-17(8-6-16)14(18)10-15/h2-4,9H,5-8,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVBSBXBABNLMIS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCN(CC2)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101181993 |
Source
|
| Record name | 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101181993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone | |
CAS RN |
796067-49-7 |
Source
|
| Record name | 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=796067-49-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101181993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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